2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile

• Molecular Formula: C25H22N2O2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 1-(2-methylphenyl)-5-oxo-2-(2-phenylmethoxyphenyl)pyrrolidine-2-carbonitrile
• InChI: InChI=1S/C25H22N2O2/c1-19-9-5-7-13-22(19)27-24(28)15-16-25(27,18-26)21-12-6-8-14-23(21)29-17-20-10-3-2-4-11-20/h2-14H,15-17H2,1H3
• InChI Key: KCFYGBILWSQYGS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2C(=O)CCC2(C#N)C3=CC=CC=C3OCC4=CC=CC=C4

Description

2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile, also known as BOPP, is a chemical compound that has gained significant attention in the field of scientific research. BOPP is a pyrrolidine-based compound that has shown promising results in various scientific studies.

Scientific Research Applications

2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has shown promising results in various scientific studies. It has been studied for its potential use as an anti-cancer agent, as it has been found to inhibit the growth of certain cancer cells. 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has also been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models. Additionally, 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has been studied for its potential use as a neuroprotective agent, as it has been found to protect neurons from damage in animal models of neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body. 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has also been found to inhibit the activity of the protein kinase B (Akt) signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has been found to have various biochemical and physiological effects in the body. It has been found to reduce the production of inflammatory molecules in animal models of inflammation. 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has also been found to inhibit the growth of certain cancer cells in vitro and in animal models. Additionally, 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has been found to protect neurons from damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has several advantages for lab experiments. It is relatively easy to synthesize and is available in pure form. Additionally, 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has shown promising results in various scientific studies, making it a potentially useful compound for further research. However, there are also some limitations to using 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile in lab experiments. One limitation is that the exact mechanism of action of 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile. One direction is to further study its potential use as an anti-cancer agent, as it has shown promising results in inhibiting the growth of certain cancer cells. Another direction is to study its potential use as an anti-inflammatory and neuroprotective agent, as it has shown promising results in animal models of inflammation and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile and to determine its safety and efficacy in humans.

Synthesis Methods

2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile can be synthesized using a multi-step process that involves the reaction of 2-methylphenylacetic acid with benzyl bromide, followed by cyclization with phenylglycine to form the pyrrolidine ring. The resulting compound is then reacted with cyanide to form the nitrile group. The final step involves the removal of the benzyl protecting group to obtain 2-[2-(Benzyloxy)phenyl]-1-(2-methylphenyl)-5-oxo-2-pyrrolidinecarbonitrile in its pure form.